1-Methylsulfonyl-4-pent-3-ynylpiperazine

• IUPAC Name: 1-methylsulfonyl-4-pent-3-ynylpiperazine
• InChI: InChI=1S/C10H18N2O2S/c1-3-4-5-6-11-7-9-12(10-8-11)15(2,13)14/h5-10H2,1-2H3
• InChI Key: WEKAUYYALURYPE-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCN1CCN(CC1)S(=O)(=O)C
• Molecular Formula: C10H18N2O2S
• Molecular Weight: 230.33 g/mol

Description

1-Methylsulfonyl-4-pent-3-ynylpiperazine is a piperazine derivative characterized by a methylsulfonyl (-SO₂CH₃) group at the 1-position and a pent-3-ynyl (-CH₂C≡CCH₂CH₃) substituent at the 4-position. The methylsulfonyl group enhances metabolic stability and solubility, while the alkyne (pent-3-ynyl) moiety introduces steric and electronic effects that influence receptor binding and selectivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methylsulfonyl-4-pent-3-ynylpiperazine typically involves the reaction of piperazine with methylsulfonyl chloride and pent-3-ynyl bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-25°C to ensure optimal yield and purity .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions: 1-Methylsulfonyl-4-pent-3-ynylpiperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of corresponding amines.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring or the pent-3-ynyl chain, depending on the reagents and conditions used.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide; conditions: acidic or basic medium.

Reduction: Lithium aluminum hydride, sodium borohydride; conditions: anhydrous solvents, low temperatures.

Substitution: Alkyl halides, acyl chlorides; conditions: presence of a base, solvents like dichloromethane.

Major Products:

Oxidation: Sulfone derivatives.

Reduction: Amines.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

1-Methylsulfonyl-4-pent-3-ynylpiperazine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Methylsulfonyl-4-pent-3-ynylpiperazine involves its interaction with specific molecular targets, such as enzymes and receptors. The methylsulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. Additionally, the pent-3-ynyl chain can interact with hydrophobic pockets in proteins, enhancing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Key Observations :

• Sulfonyl Group Prevalence : Sulfonyl substituents are common in piperazine derivatives for enhancing binding affinity to serotonin receptors (e.g., 5-HT₁A) and improving pharmacokinetic properties .
• Alkyne vs. Aromatic Groups : The pent-3-ynyl group in the target compound introduces linearity and π-bond character, contrasting with aromatic substituents (e.g., phenyl, nitrophenyl) that enhance π-π stacking but may reduce metabolic flexibility .

Pharmacological and Binding Properties

• 5-HT₁A Receptor Affinity : Compounds with 2-methoxyphenyl or sulfonyl groups (e.g., ’s 1-(2-methoxyphenyl)piperazine derivatives) show Ki values < 10 nM, suggesting high affinity . The methylsulfonyl group may enhance binding via polar interactions.
• Selectivity : Nitrophenyl-sulfonyl derivatives (e.g., ) exhibit lower CNS penetration due to increased hydrophilicity, whereas the target’s alkyne group may improve blood-brain barrier permeability.